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Compound of Interest

4-Isocyanato-4-(thiophen-2-
Compound Name:
yl)oxane

Cat. No.: B1614128

In-depth Technical Guide: 4-Isocyanato-4-
(thiophen-2-yl)oxane

It is important to note that the compound "4-Isocyanato-4-(thiophen-2-yl)oxane" is not found
in the searched chemical databases and literature. The IUPAC name "oxane" refers to a
tetrahydropyran ring[1]. Therefore, this guide will focus on the plausible intended molecule, 4-
isocyanato-4-(thiophen-2-yl)tetrahydropyran.

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthetic approaches for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran. Due to
the absence of specific literature for this exact compound, the information presented is based
on the analysis of its constituent functional groups and related molecules.

Molecular Structure and Weight

The proposed structure consists of a tetrahydropyran ring, which is a six-membered saturated
heterocycle containing one oxygen atom. At the 4-position of this ring, both an isocyanate
group (-N=C=0) and a thiophen-2-yl group are attached to the same carbon atom.

Table 1: Molecular Properties of 4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran
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Property Value

Molecular Formula C10H11NO2S

Molecular Weight 225.27 g/mol

Canonical SMILES C1COCC(C1)(C2=CC=CS2)N=C=0
InChl Key (Not available)

Note: The molecular weight and formula were calculated based on the presumed structure.

Physicochemical Properties (Predicted)

The properties of isocyanates can vary significantly. For instance, 4-(Trifluoromethyl)phenyl
iIsocyanate is a liquid at room temperature with a boiling point of 58-59 °C at 10 mm Hg[2].
Given the predicted molecular weight of the title compound, it is likely to be a liquid or a low-
melting solid. Isocyanates are generally reactive towards nucleophiles, including water, and
should be handled in a dry environment.

Potential Synthetic Methodologies

While no specific synthesis for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran has been
published, a plausible synthetic route can be envisioned based on established organic
chemistry principles. The following workflow outlines a potential synthetic pathway.
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Synthesis of Precursor

Tetrahydropyran-4-ona 2-Lithiothiophene

l Nucleophilic Addition

4-Hydroxy-4-(thiophen-2-yl)tetrahydropyran

Amination (e.g., Ritter reaction followed by hydrolysis)

Isocyanate Formation

G—Amino—4—(thiophen—2—yl)tetrahydropyraa E’hosgene or Triphosgena

Phosgenation l

G—Isocyanato-4-(thiophen-2-yl)tetrahydropyraa

Click to download full resolution via product page
Caption: A potential synthetic workflow for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran.
Experimental Protocol (Hypothetical):
Step 1: Synthesis of 4-Hydroxy-4-(thiophen-2-yl)tetrahydropyran

» Dissolve thiophene in anhydrous diethyl ether under an inert atmosphere (e.g., argon or

nitrogen).
e Cool the solution to -78 °C in a dry ice/acetone bath.

e Add n-butyllithium dropwise to the solution and stir for 1 hour to generate 2-lithiothiophene.
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e Slowly add a solution of tetrahydropyran-4-one in anhydrous diethyl ether to the reaction
mixture.

 Allow the reaction to warm to room temperature and stir overnight.

e Quench the reaction with a saturated aqueous solution of ammonium chloride.

o Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous
sodium sulfate, and concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield 4-hydroxy-4-
(thiophen-2-yl)tetrahydropyran.

Step 2: Synthesis of 4-Amino-4-(thiophen-2-yl)tetrahydropyran

» Dissolve the alcohol from Step 1 in a suitable solvent (e.g., acetonitrile).

e Add a nitrile (e.g., acetonitrile) and a strong acid (e.g., sulfuric acid) to perform a Ritter
reaction, forming an N-alkyl amide.

» Heat the reaction mixture as required.

» After the reaction is complete, cool the mixture and neutralize it with a base.

o Hydrolyze the resulting amide under acidic or basic conditions to yield the corresponding
amine.

» Purify the amine by standard procedures.

Step 3: Synthesis of 4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran

e Dissolve the amine from Step 2 in a dry, inert solvent (e.g., toluene).

¢ Add a phosgenating agent, such as triphosgene, to the solution at a controlled temperature
(typically O °C to room temperature).

e A non-nucleophilic base (e.g., triethylamine) may be required to scavenge the HCI produced.
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e Monitor the reaction by an appropriate method (e.g., TLC or GC-MS).

e Upon completion, filter the reaction mixture to remove any salts and concentrate the filtrate
under reduced pressure to obtain the desired isocyanate.

Disclaimer: This is a hypothetical protocol and would require optimization and safety
assessments before being performed.

Potential Applications in Research and Drug
Development

Isocyanates are versatile intermediates in organic synthesis, widely used in the preparation of
ureas, carbamates, and other derivatives. The presence of the thiophene and tetrahydropyran
moieties could impart interesting pharmacological properties. Thiophene rings are present in
numerous pharmaceuticals, and the tetrahydropyran scaffold is a common feature in natural
products with biological activity[3][4].

The isocyanate group can be used to covalently link this molecule to biological targets, making
it a potential tool for chemical biology studies or as a building block for targeted therapeutics.

G—Isocyanato-4-(thiophen-2-y|)tetrahydropyraa E\lucleophilic Group on Biomolecule (e.g., -OH, -NH2, -SHD

Covalent Adduct

Covalent Modification
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Caption: Logical relationship of the isocyanate's reactivity with biomolecules.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00423j
https://pmc.ncbi.nlm.nih.gov/articles/PMC3292631/
https://www.benchchem.com/product/b1614128?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Isocyanates are known to be respiratory and skin sensitizers and should be handled with
appropriate personal protective equipment in a well-ventilated fume hood. They are also
moisture-sensitive and should be stored under an inert atmosphere. For example, 4-
(Trifluoromethyl)phenyl isocyanate is listed as harmful if swallowed or in contact with skin, and
fatal if inhaled[5]. Similar precautions should be taken with the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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